Cas no 142035-73-2 (methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate)

Methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate is a synthetic intermediate widely used in peptide chemistry and pharmaceutical research. The compound features a benzyloxycarbonyl (Cbz) protecting group, which offers selective deprotection under mild hydrogenolytic conditions, ensuring compatibility with sensitive functional groups. The 4-nitrophenyl moiety enhances reactivity in nucleophilic substitution reactions, making it valuable for constructing complex molecular architectures. Its ester functionality provides versatility for further derivatization, while the crystalline nature ensures ease of handling and purification. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and as a precursor for bioactive molecules, offering reliable performance in controlled synthetic pathways.
methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate structure
142035-73-2 structure
Product Name:methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate
CAS No:142035-73-2
MF:C18H18N2O6
MW:358.345324993134
CID:3733940
PubChem ID:14720184
Update Time:2025-06-08

methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • DL-Phenylalanine, 4-nitro-N-[(phenylmethoxy)carbonyl]-, methyl ester
    • Phenylalanine, 4-nitro-N-[(phenylmethoxy)carbonyl]-, methyl ester
    • methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate
    • EN300-28299531
    • 142035-73-2
    • methyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-nitrophenyl)propanoate
    • SCHEMBL10445398
    • Inchi: 1S/C18H18N2O6/c1-25-17(21)16(11-13-7-9-15(10-8-13)20(23)24)19-18(22)26-12-14-5-3-2-4-6-14/h2-10,16H,11-12H2,1H3,(H,19,22)/t16-/m0/s1
    • InChI Key: UGIQIMXHHAWNOB-INIZCTEOSA-N
    • SMILES: C(OC)(=O)[C@H](CC1=CC=C([N+]([O-])=O)C=C1)NC(OCC1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 358.11648630Da
  • Monoisotopic Mass: 358.11648630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 110Ų

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Additional information on methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate

Recent Advances in the Study of Methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate (CAS: 142035-73-2)

The compound methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate (CAS: 142035-73-2) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its nitroaromatic and benzyloxycarbonyl-protected amino acid functionalities, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in peptide synthesis, enzyme inhibition, and as a precursor for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate as a key building block in the development of protease inhibitors. The research demonstrated that the nitro group enhances the compound's binding affinity to target enzymes, making it a promising scaffold for antiviral and anticancer agents. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential therapeutic applications.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency of producing methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate. A 2022 paper in Organic Letters described a novel catalytic system that reduces the number of synthetic steps while maintaining high yield and purity. This innovation is expected to lower production costs and facilitate broader research utilization.

Ongoing research is also exploring the compound's role in targeted drug delivery systems. Preliminary results from a 2023 study suggest that derivatives of methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate can be conjugated with nanoparticles to enhance drug solubility and bioavailability. These findings open new avenues for personalized medicine and precision therapeutics.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Future research directions include structural modifications to improve selectivity and the development of greener synthetic routes. The continued investigation of methyl 2-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoate holds significant promise for advancing both chemical biology and pharmaceutical sciences.

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